Cas no 302937-00-4 (2-anilino-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde)

• Product Name: 2-anilino-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde
• CAS No: 302937-00-4
• MF: C₁₆H₁₃N₃O₂
• MW: 279.293323278427
• CID: 5447269
• PubChem ID: 680824
• Update Time: 2025-05-20

2-anilino-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-anilino-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde

• Inchi： 1S/C16H13N3O2/c1-11-7-8-14-18-15(17-12-5-3-2-4-6-12)13(10-20)16(21)19(14)9-11/h2-10,17H,1H3
• InChI Key： XJDLGBUNTNXCHI-UHFFFAOYSA-N
• SMILES： C12C=CC(C)=CN1C(=O)C(C=O)=C(NC1=CC=CC=C1)N=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 2-anilino-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde

Professional Introduction to 2-Anilino-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde (CAS No. 302937-00-4)

2-Anilino-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde, with the CAS number 302937-00-4, is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrido[1,2-a]pyrimidine scaffold, a class of molecules known for their diverse biological activities and potential therapeutic applications. The presence of an aldehyde functional group at the 3-position and an anilino substituent at the 2-position contributes to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of biologically active molecules.

The pyrido[1,2-a]pyrimidine core is a privileged structure in drug discovery, frequently observed in natural products and synthetic compounds exhibiting pharmacological effects. Its fused bicyclic system imparts rigidity and stability, while the nitrogen-rich environment allows for hydrogen bonding interactions with biological targets. In recent years, derivatives of this scaffold have been extensively studied for their roles in modulating various cellular processes, including enzyme inhibition and receptor binding.

The aldehyde group in 2-anilino-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde serves as a versatile handle for further functionalization. This feature enables chemists to engage in condensation reactions with nucleophiles such as amines or hydrazines, leading to the formation of Schiff bases or other heterocyclic systems. Such transformations are pivotal in generating novel compounds with tailored biological activities. For instance, Schiff base derivatives have shown promise in antimicrobial, antitumor, and anti-inflammatory applications.

Recent advancements in medicinal chemistry have highlighted the importance of 2-Anilino-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde as a key building block in the design of small-molecule inhibitors. Studies have demonstrated its utility in targeting enzymes involved in cancer progression and inflammatory diseases. The anilino moiety, being electron-rich due to the aromatic ring conjugation with nitrogen atoms, can interact favorably with metal ions or catalytic centers in enzymatic systems. This interaction is often exploited to develop potent inhibitors with high selectivity.

One notable area of research involves the application of this compound in the development of kinase inhibitors. Kinases are a large family of enzymes critical for cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By leveraging the structural features of pyrido[1,2-a]pyrimidine, researchers have designed molecules capable of binding to ATP pockets within kinase domains. The aldehyde group at the 3-position provides a site for covalent bond formation or reversible interactions that enhance binding affinity.

The 7-methyl substituent in the title compound adds another layer of complexity to its chemical behavior. Methyl groups are often introduced to modulate lipophilicity and metabolic stability, ensuring that the resulting drug candidates exhibit favorable pharmacokinetic profiles. In addition, methyl groups can influence conformational preferences of the molecule, which may impact its ability to interact with biological targets.

Recent publications have explored synthetic methodologies for accessing derivatives of 2-Anilino-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde through multi-step organic transformations. These synthetic routes often involve cyclization reactions starting from readily available precursors such as aniline derivatives and malononitrile or its equivalents. The optimization of reaction conditions has led to improved yields and purity levels, making large-scale production more feasible.

The pharmacological evaluation of this compound has revealed intriguing biological profiles across multiple disease models. In vitro studies have shown that certain derivatives exhibit inhibitory activity against enzymes like tyrosine kinases (e.g., EGFR, JAK) and cyclin-dependent kinases (CDKs). Such findings align with previous reports demonstrating that pyrido[1,2-a]pyrimidine derivatives can modulate signaling pathways associated with cell proliferation and differentiation.

In vivo studies have further corroborated these findings by demonstrating therapeutic efficacy in animal models of cancer and inflammation. The ability of these compounds to penetrate biological barriers and reach target sites has been a focus area for drug development efforts. Additionally, efforts have been made to improve solubility and bioavailability through structural modifications.

The versatility of CAS No 302937-00-4 as a synthetic intermediate has also been recognized outside traditional pharmaceutical applications. Researchers working on agrochemicals have explored its potential as a precursor for developing novel pesticides or herbicides targeting specific enzymatic pathways in pests while maintaining low toxicity to non-target organisms.

Future directions in the study of this compound include exploring its role in modulating epigenetic mechanisms. Epigenetic enzymes such as histone deacetylases (HDACs) are emerging targets for treating cancers and neurological disorders due to their ability to alter gene expression without modifying DNA sequences directly. Pyrido[1,2-a]pyrimidine derivatives have shown promise as HDAC inhibitors; thus extending this scaffold into new chemical space could yield innovative therapeutics.

The integration of computational chemistry techniques has accelerated research on this molecule by enabling high-throughput virtual screening against large databases of biological targets like protein kinases or HDACs. Molecular docking simulations combined with quantum mechanical calculations provide insights into binding modes at atomic resolution; these data guide experimental synthesis efforts toward optimizing lead structures before moving into preclinical testing phases.

In conclusion, 2-Anilino-7-methyl-4-oxy-pyrido[1, 2-a] pyrimidine-3-carbaldehyde(CAS No. 302937-00-4) represents a structurally fascinating compound with significant potential across multiple therapeutic areas including oncology,
inflammation,
neurology,
epigenetics,
and beyond.
Its unique combination
of chemical features makes
it an invaluable asset
for medicinal chemists seeking
novel scaffolds.
Continued exploration
into its biological activities
will likely yield groundbreaking
advancements; meanwhile,
synthetic innovations will enhance
accessibility ensuring broader utilization.